Cas no 708-31-6 (Methyl 4-hydroxy-2,6-dimethylbenzoate)

• Product Name: Methyl 4-hydroxy-2,6-dimethylbenzoate
• CAS No: 708-31-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1023634
• PubChem ID: 13814116
• Update Time: 2025-04-20

Methyl 4-hydroxy-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2,6-dimethylbenzoate
• (4-Hydroxy-2.6-dimethyl-phenyl)-acetat
• 3,5-dimethyl-4-acetoxyphenol
• 4-Acetoxy-3,5-dimethyl-phenol
• 4-hydroxy-2,6-dimethylphenyl acetate
• 5-Hydroxy-2-acetoxy-m-xylol
• AG-L-24164
• AGN-PC-00O3KI
• AK102815
• ANW-65373
• CTK5D3052
• Essigsaeure-(4-hydroxy-2.6-dimethyl-phenylester)
• KB-257143
• SureCN197898
• 83194-70-1
• CS-0187507
• 708-31-6
• MFCD13191754
• FT-0758511
• SCHEMBL197898
• DS-3952
• s10376
• DTXSID50550343
• QCXIFBNFVHBKCI-UHFFFAOYSA-N
• Methyl4-hydroxy-2,6-dimethylbenzoate
• AKOS015852021
• 4-hydroxy-2,6-dimethyl-benzoic acid methyl ester
• A850163
• Benzoic acid, 4-hydroxy-2,6-dimethyl-, methyl ester
• DB-022741
• methyl 2,6-dimethyl-4-hydroxybenzoate

• Inchi： 1S/C10H12O3/c1-6-4-8(11)5-7(2)9(6)10(12)13-3/h4-5,11H,1-3H3
• InChI Key： QCXIFBNFVHBKCI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų